molecular formula C9H7N3O4 B8420280 2-Diazo-1-(3-methoxy-4-nitro-phenyl)-ethanone

2-Diazo-1-(3-methoxy-4-nitro-phenyl)-ethanone

Cat. No.: B8420280
M. Wt: 221.17 g/mol
InChI Key: MKSXBAPGKAYNOV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Diazo-1-(3-methoxy-4-nitro-phenyl)-ethanone is a useful research compound. Its molecular formula is C9H7N3O4 and its molecular weight is 221.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H7N3O4

Molecular Weight

221.17 g/mol

IUPAC Name

2-diazo-1-(3-methoxy-4-nitrophenyl)ethanone

InChI

InChI=1S/C9H7N3O4/c1-16-9-4-6(8(13)5-11-10)2-3-7(9)12(14)15/h2-5H,1H3

InChI Key

MKSXBAPGKAYNOV-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=CC(=C1)C(=O)C=[N+]=[N-])[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

Step A To a solution of 3-methoxy-4-nitrobenzoic acid (Alfa) (10 g, 51 mmol) in toluene (75 mL) was added SOCl2 (11.5 g, 97 mmol), and a catalytic amount of DMF. The mixture was heated at refluxing for 3 h, then cooled to room temperature. The mixture was concentrated. The residue was dissolved into tetrahydrofuran (125 mL) and triethylamine (8.4 g, 83 mmol), and the temperature of the mixture was lowered to 0° C. A hexane solution (Alfa, 2 M) of (trimethylsilyl)diazomethane (41 mL, 83 mmol) was added. The reaction mixture was stirred at room temperature for 18 h. The mixture was poured into an aqueous saturated NaHCO3 solution, extracted with ethyl acetate three times. The combined organic extract was washed with brine, dried over MgSO4, and concentrated to give crude 2-diazo-1-(3-methoxy-4-nitro-phenyl)-ethanone as a brown oil (Yield 5 g, 45%).
Quantity
10 g
Type
reactant
Reaction Step One
Name
Quantity
11.5 g
Type
reactant
Reaction Step One
Quantity
75 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
41 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Quantity
8.4 g
Type
reactant
Reaction Step Four
Quantity
125 mL
Type
solvent
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five

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